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The table below summarizes the key characteristics of this enzyme based on the crystallography study.

Characteristic Description

Source Organism Acidithiobacillus ferrooxidans [1]

Biological Role Dissimilatory sulfur oxidation in acidophilic bacteria; part of the S4I pathway
[1]

Protein Structure Homodimer; each monomer has an eight-bladed β-propeller motif [1]

Critical Residue Aspartate 325 (Asp325); essential for catalytic activity [1]

Reaction Mechanism Acid-dependent, cysteine-independent hydrolysis [1]

Key Experimental
Evidence

Electron density in the active site cavity suggests presence of polymerized

sulfur atoms as an intermediate [1]

Experimental Protocol: 4THase Activity Assay

The following methodology for assessing tetrathionate hydrolase activity is adapted from the research paper

[1]. This can serve as a template for related experimental work.
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1. Protein Expression & Purification

Expression Vector: The gene encoding 4THase (Af-tth) was cloned into a pET vector system.
Host Organism: The vector was introduced into E. coli for expression.

Outcome: Recombinant Af-Tth was produced as inclusion bodies.
Refolding: The protein was refolded and purified to obtain active enzyme [1].

2. Site-Directed Mutagenesis

A point mutation was introduced to create a variant where Asp325 was replaced with
Asparagine (D325N variant) to test the residue's function [1].

3. Crystallization and Structural Analysis

Crystals: Crystals of the wild-type Af-Tth, the D325N variant, and selenomethionine-labeled
(SeMet) Af-Tth were grown.

Data Collection: X-ray diffraction data were collected at a resolution of 1.95 Å. For the
substrate-soaked structure, data was also collected at a wavelength of 1.9 Å to generate an

anomalous difference map [1].

4. Activity Measurement (Cyanolysis Assay)

Af-Tth activity was measured using a cyanolysis assay [1]. This method detects sulfur

compounds that react with cyanide to form thiocyanate, which can be measured
spectrophotometrically.

Sulfur Cycle Context

Tetrathionate hydrolase plays a specific role in the broader biogeochemical sulfur cycle. The diagram below

illustrates the position of tetrathionate metabolism within the sulfur oxidation pathways performed by

microorganisms like Acidithiobacillus [1] [2].
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Microbial sulfur oxidation pathway highlighting the role of tetrathionate hydrolase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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